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Compound of Interest

Compound Name:
1-Boc-3-cyano-3-(2-

oxoethyl)azetidine

Cat. No.: B15273970

Get Quote

Executive Summary & Strategic Importance
The 1-Boc-3-cyano-3-acetaldehyde azetidine is a high-value bifunctional intermediate. Its

structural uniqueness lies in the quaternary carbon at position 3 of the azetidine ring, bearing

both a nitrile group (an electrophile/precursor to amines or acids) and an acetaldehyde side

chain (a reactive handle for reductive amination or heterocyclization).

This scaffold is pivotal in modern drug discovery for:

JAK Inhibitor Synthesis: It serves as a core fragment for constructing pyrrolopyrimidine

analogs (e.g., Abrocitinib or Baricitinib derivatives) where C3-substitution dictates selectivity.

Spirocycle Formation: The aldehyde and nitrile groups allow for rapid "complexity-

generating" reactions, such as the formation of spiro-imidazolines or spiro-pyrrolidines, which

restrict conformational freedom and improve metabolic stability.
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Property Detail

Systematic Name
tert-butyl 3-cyano-3-(2-oxoethyl)azetidine-1-

carboxylate

Common Name 1-Boc-3-cyano-3-acetaldehyde azetidine

Molecular Formula C₁₁H₁₆N₂O₃

Molecular Weight 224.26 g/mol

Key Functionalities
N-Boc (Amine protection), Nitrile (C3), Aldehyde

(C3-side chain)

Physical State
Viscous oil or low-melting solid (often used as

crude due to aldehyde instability)

Storage
-20°C, under Argon (Aldehyde is prone to

oxidation to acid or polymerization)

Synthetic Route: The "Allyl-Oxidation" Protocol
The most robust synthetic pathway avoids direct alkylation with unstable halo-acetaldehydes.

Instead, it utilizes a C3-allylation followed by oxidative cleavage. This protocol ensures high

yield and minimizes side reactions like O-alkylation.

Phase 1: Construction of the Quaternary Center
Reaction: C3-Alkylation of 1-Boc-3-cyanoazetidine. Rationale: The C3 proton of 3-

cyanoazetidine is acidic (pKa ~18-20). Using LiHMDS (Lithium bis(trimethylsilyl)amide)

generates a stable carbanion that undergoes SN2 attack on allyl bromide.

Reagents: 1-Boc-3-cyanoazetidine (CAS 142253-54-1), LiHMDS (1.0 M in THF), Allyl

Bromide.

Conditions: -78°C to RT, THF.

Phase 2: Oxidative Cleavage to Aldehyde
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Reaction: Lemieux-Johnson Oxidation or Ozonolysis. Rationale: Direct ozonolysis is efficient

but requires careful handling of ozonides. The Lemieux-Johnson (OsO₄/NaIO₄) method is often

preferred for scale-up as it avoids cryogenic conditions and explosive intermediates.

Reagents: Osmium Tetroxide (OsO₄, cat.), Sodium Periodate (NaIO₄), 2,6-Lutidine (buffer).

Conditions: Dioxane/Water (3:1), RT.

Experimental Workflow Diagram (DOT)

1-Boc-3-azetidinone 1-Boc-3-cyanoazetidine
(TosMIC Reagent)

Van Leusen Reaction
(TosMIC, t-BuOK) 1-Boc-3-allyl-3-cyanoazetidine

(Quaternary Center)

1. LiHMDS, -78°C
2. Allyl Bromide 1-Boc-3-cyano-3-acetaldehyde

azetidine

Oxidative Cleavage
(OsO4, NaIO4)

Figure 1: Step-wise synthesis of the 3-acetaldehyde intermediate via allyl-oxidation.

Click to download full resolution via product page

Figure 1: Step-wise synthesis of the 3-acetaldehyde intermediate via allyl-oxidation.

Detailed Experimental Protocol
Note: All reactions must be performed under an inert atmosphere (Nitrogen or Argon).

Step 1: Synthesis of 1-Boc-3-allyl-3-cyanoazetidine
Setup: Charge a flame-dried 3-neck flask with 1-Boc-3-cyanoazetidine (1.0 eq) and

anhydrous THF (0.2 M concentration). Cool to -78°C using a dry ice/acetone bath.

Deprotonation: Add LiHMDS (1.1 eq, 1.0 M in THF) dropwise over 20 minutes. Maintain

internal temperature below -70°C. Stir for 45 minutes to ensure complete anion formation.

Alkylation: Add Allyl Bromide (1.2 eq) dropwise.

Completion: Allow the mixture to warm slowly to 0°C over 2 hours. Monitor by TLC

(Hexane/EtOAc 4:1).
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Workup: Quench with saturated NH₄Cl. Extract with EtOAc (3x).[1] Wash combined organics

with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Step 2: Oxidation to 1-Boc-3-cyano-3-acetaldehyde
azetidine

Setup: Dissolve the allyl intermediate (1.0 eq) in a mixture of 1,4-Dioxane/Water (3:1).

Catalyst: Add 2,6-Lutidine (2.0 eq) followed by OsO₄ (2.5 mol% as a 2.5% wt solution in t-

BuOH). Stir for 5 minutes until the solution turns dark.

Oxidation: Add NaIO₄ (3.0 eq) in portions over 30 minutes. The reaction is exothermic; use a

water bath to maintain RT.

Reaction: A heavy white precipitate (NaIO₃) will form. Stir vigorously for 4-6 hours.

Workup: Quench with saturated Na₂S₂O₃ (sodium thiosulfate) to reduce residual osmium.

Extract with DCM (3x).

Isolation: The aldehyde is often used immediately in the next step (e.g., reductive amination)

without extensive purification to prevent decomposition. If storage is necessary, filter through

a short silica plug and store at -20°C.

Applications in Drug Discovery
The 1-Boc-3-cyano-3-acetaldehyde azetidine is a "divergent point" intermediate.

A. Reductive Amination (Library Generation)
The aldehyde side chain reacts with diverse primary or secondary amines to create libraries of

amino-azetidines.

Mechanism: Formation of imine/iminium ion followed by reduction with NaBH(OAc)₃.

Utility: Introduces solubility-enhancing groups or specific pharmacophores targeting the ATP-

binding pocket of kinases.
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B. Spirocyclization (Conformational Locking)
Reaction with diamines or amino-alcohols can close a second ring, creating spiro-azetidines.

Example: Reaction with ethylene diamine yields a spiro-imidazoline.

Benefit: Spirocycles reduce the entropic penalty of binding to a protein target, often

increasing potency and selectivity.

Application Logic Diagram (DOT)

1-Boc-3-cyano-3-acetaldehyde
azetidine

Reductive Amination
(R-NH2, NaBH(OAc)3)

Spiro-Cyclization
(Diamines/Amino-alcohols)

Pinnick Oxidation
(NaClO2)

Amino-alkyl Azetidines
(JAK Inhibitor Fragments)

Spiro-Imidazolines
(Conformationally Restricted)

Quaternary Amino Acids
(Peptidomimetics)

Figure 2: Divergent synthetic utility of the aldehyde intermediate.
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Figure 2: Divergent synthetic utility of the aldehyde intermediate.

Safety & Troubleshooting (Self-Validating Protocol)
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Issue Indicator Root Cause Corrective Action

Low Yield (Step 1) Recovered SM
Incomplete

deprotonation

Ensure LiHMDS is

fresh; stir anion for full

45 min at -78°C.

O-Alkylation New spot (high Rf) Kinetic control failure

Keep temp strictly

below -70°C during

allyl bromide addition.

Aldehyde

Decomposition
Broad NMR signals

Oxidation/Polymerizati

on

Use immediately or

store as the dimethyl

acetal (protecting

group).

Osmium Residue Black crude oil Incomplete quench

Wash thoroughly with

Na₂S₂O₃; use

activated charcoal

filtration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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